N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C14H13N5OS/c20-14(11-2-8-21-10-11)17-5-7-19-6-1-12(18-19)13-9-15-3-4-16-13/h1-4,6,8-10H,5,7H2,(H,17,20)
• InChI Key: HBGZZQYTBJUKIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1C2=NC=CN=C2)CCNC(=O)C3=CSC=C3
• Molecular Formula: C14H13N5OS
• Molecular Weight: 299.35 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex, with multiple rings including a thiophene and a pyrazole ring. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. Without specific information, it’s difficult to predict the exact reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its molecular weight, solubility, melting point, and boiling point.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Facile Synthesis Techniques : The compound has been synthesized through various methodologies, including Suzuki cross-coupling reactions and condensation processes, demonstrating its versatility in organic synthesis (Ahmad et al., 2021). These methods highlight the compound's utility in constructing complex molecules with potential applications in drug discovery and material science.
• Characterization and Structural Analysis : Detailed characterization and structural analysis through NMR, mass spectrometry, and DFT calculations provide insights into the electronic and optical properties of these compounds. Studies have explored their reactivity parameters, HOMO–LUMO energy gap, and non-linear optical properties, indicating potential applications in electronic materials (Gulraiz Ahmad et al., 2021).

Biological Activities

• Antimicrobial and Antifungal Activities : Some derivatives exhibit significant antimicrobial and antifungal activities, suggesting their potential as leads for the development of new antimicrobial agents. For example, compounds synthesized from thiophene-2-carboxamides showed potential antibacterial activity against B. subtilis and antifungal activity against A. niger (Sowmya et al., 2018).
• Nematocidal Evaluation : Pyrazole carboxamide derivatives have demonstrated good nematocidal activity against M. incognita, suggesting their use in agricultural applications as novel pest management solutions (Zhao et al., 2017).

Material Science Applications

• Electronic and Nonlinear Optical Properties : Through DFT calculations, the electronic structure, and nonlinear optical (NLO) properties of synthesized compounds have been explored, revealing their potential in developing materials for optical devices and electronic applications. These studies show how different substituents can affect the HOMO–LUMO energy gap and hyperpolarizability, providing a pathway to tailor materials for specific functions (Kanwal et al., 2022).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially act as an inhibitor or agonist of certain biological pathways, depending on its structure.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific studies. It’s important to handle all chemical compounds with appropriate safety measures.